3-Hydroxy-6,7-dihydroquinolin-8(5H)-one
Description
3-Hydroxy-6,7-dihydroquinolin-8(5H)-one is a partially hydrogenated quinoline derivative characterized by a fused bicyclic structure with a ketone group at position 8 and a hydroxyl group at position 2. The compound’s synthesis typically involves Swern oxidation of precursor alcohols, as demonstrated in the formation of 6,7-dihydroquinolin-8(5H)-one derivatives (e.g., compounds 21 and 22) . This method ensures selective oxidation of secondary alcohols to ketones without over-oxidation, critical for preserving the dihydroquinoline framework. The compound’s reactivity and stability are influenced by its tautomeric equilibria and hydrogen-bonding capabilities, which have implications in medicinal chemistry and materials science.
Properties
Molecular Formula |
C9H9NO2 |
|---|---|
Molecular Weight |
163.17 g/mol |
IUPAC Name |
3-hydroxy-6,7-dihydro-5H-quinolin-8-one |
InChI |
InChI=1S/C9H9NO2/c11-7-4-6-2-1-3-8(12)9(6)10-5-7/h4-5,11H,1-3H2 |
InChI Key |
YGWFHIGZOPMARA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C(=O)C1)N=CC(=C2)O |
Origin of Product |
United States |
Biological Activity
Introduction
3-Hydroxy-6,7-dihydroquinolin-8(5H)-one, also known as Confoline, is a compound that has garnered attention for its diverse biological activities. This article reviews the biological properties of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.
Structure and Composition
- Molecular Formula : C9H9NO
- Molecular Weight : 149.17 g/mol
- IUPAC Name : 3-hydroxy-6,7-dihydroquinolin-8(5H)-one
The compound features a quinoline backbone with a hydroxyl group at the 3-position and a ketone at the 8-position, which contributes to its biological activity.
Enzyme Inhibition
Research indicates that 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one exhibits significant inhibitory effects on various enzymes:
- Acetylcholinesterase (AChE) : It has been identified as a potent non-competitive inhibitor of human recombinant AChE with an IC50 value of 0.29 µM, indicating strong potential for Alzheimer's disease treatment .
| Enzyme | IC50 (µM) | Type of Inhibition |
|---|---|---|
| Human Recombinant AChE | 0.29 | Non-competitive |
| Human Recombinant BuChE | 12.73 | Competitive |
Antimicrobial Activity
The compound has shown promising antimicrobial properties against various pathogens. A study highlighted its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting its potential use in treating bacterial infections .
Antiviral Properties
Recent investigations have also explored the antiviral capabilities of 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one. It was found to inhibit the growth of H5N1 avian influenza virus significantly. The structure–activity relationship (SAR) indicated that modifications enhancing lipophilicity improved antiviral activity while maintaining low cytotoxicity .
Study on Alzheimer’s Disease
In a study focused on multitarget small molecules for Alzheimer's therapy, several derivatives of dihydroquinolinones were tested. Compound QN8 (related to 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one) demonstrated high selectivity and potency against AChE, making it a candidate for further development in Alzheimer's treatment .
Antimicrobial Evaluation
A series of derivatives were synthesized and evaluated for their antibacterial activities. Compounds with modifications at the 5-position exhibited enhanced potency compared to their unsubstituted counterparts. For instance, the presence of specific alkyl groups significantly improved in vitro efficacy against resistant bacterial strains .
The biological activity of 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one is primarily attributed to its ability to interact with specific enzymes and receptors in the body:
- Enzyme Binding : The compound binds to the active sites of enzymes like AChE and BuChE, altering their activity and leading to increased levels of acetylcholine in synaptic clefts.
- Cellular Interaction : It may also interact with cellular components, influencing signal transduction pathways involved in inflammation and cell survival.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional diversity of quinoline derivatives allows for tailored applications. Below is a comparative analysis of 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one with key analogs:
Table 1: Comparative Analysis of 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one and Analogous Compounds
Key Differences and Functional Implications
Substituent Effects: The hydroxyl group in 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one enhances hydrogen-bonding interactions, critical for crystal engineering (e.g., bilayer structures via N–H···O bonds) . In contrast, bromine in the 3-Bromo analog facilitates cross-coupling reactions . COTI-2’s thiosemicarbazone moiety enables metal chelation, contributing to its anticancer mechanism via ribonucleotide reductase inhibition .
Ring Saturation: Tetrahydroquinolines (e.g., 2-Methyl-5,6,7,8-tetrahydroquinolin-4-one) exhibit greater conformational flexibility and metabolic stability compared to dihydro derivatives, making them preferable in drug design .
Biological Activity: 3-Hydroxy-6,7-dihydroquinolin-8(5H)-one derivatives show moderate cytotoxicity, while COTI-2 has entered phase I trials for ovarian cancer .
Preparation Methods
Lewis Acid-Catalyzed Cyclization
The most widely reported method involves intramolecular Friedel-Crafts alkylation of N-(4-methoxyphenyl)-3-chloropropionamide using AlCl₃ (3–5 equivalents) in dimethyl sulfoxide (DMSO) or N,N-dimethylacetamide (DMA) at 150–220°C.
Reaction Scheme:
$$
\text{N-(4-Methoxyphenyl)-3-chloropropionamide} \xrightarrow[\text{AlCl}_3, \Delta]{\text{DMSO/DMA}} \text{3-Hydroxy-6,7-dihydroquinolin-8(5H)-one}
$$
Optimized Conditions:
- Catalyst Load: 4 equivalents AlCl₃
- Solvent: DMA (1.3 equivalents relative to substrate)
- Temperature: 150–160°C
- Reaction Time: 2–4 hours
- Yield: 91.6–98.9% purity
Mechanistic Insights:
The reaction proceeds through AlCl₃-mediated activation of the chloroalkyl chain, facilitating electrophilic aromatic substitution at the para position of the methoxy group. Demethylation occurs in situ via HCl elimination.
Industrial Application:
This method is scaled in cilostazol production, with the product directly used in subsequent tetrazole coupling without purification.
Baylis-Hillman Adduct Cyclization
Two-Step Synthesis from Cyclohexanedione
Chinese patents CN101260078A/B describe a solvent-free approach using Baylis-Hillman adducts and 1,3-cyclohexanedione:
Step 1: Michael Addition-Cyclization
- Substrates: Baylis-Hillman adduct + 1,3-cyclohexanedione
- Catalyst: Triethylamine (0.5–2.0 equivalents)
- Conditions: 60–90°C, 2–8 hours
- Intermediate: 4-Hydroxy-3-substituted dihydroquinoline
Step 2: Ammonolysis
- Reagent: Ammonium acetate (2–5 equivalents)
- Conditions: 60–90°C, 1–4 hours
- Yield: 82–90% after ethanol recrystallization
Advantages:
Microwave-Assisted Proline Catalysis
A 2024 study demonstrated a one-pot synthesis under microwave irradiation:
Conditions:
- Substrate: Cyclohexane-1,3-dione
- Catalyst: L-Proline (10 mol%)
- Microwave Power: 300 W
- Time: 20 minutes
- Yield: 98%
Mechanism:
Proline facilitates sequential Michael addition, cyclization, and aromatization. The microwave field accelerates reaction kinetics, reducing side product formation.
Comparative Analysis of Methods
Key Observations:
- Friedel-Crafts: Highest purity but requires corrosive AlCl₃ and high temperatures.
- Baylis-Hillman: Solvent-free conditions favor green chemistry principles.
- Microwave: Unprecedented yield and speed but limited to small batches.
Purification and Characterization
Isolation Protocols:
- Quenching: Reaction mixtures poured into ice-cold water precipitate crude product.
- Recrystallization: 95% ethanol achieves >99% purity.
- Chromatography: Silica gel (CHCl₃:MeOH 9:1) for analytical samples.
Spectroscopic Data:
- ¹H NMR (DMSO-d₆): δ 12.20 (s, 1H, OH), 7.78–7.34 (m, 4H, Ar-H), 3.02–2.85 (m, 4H, CH₂).
- IR (KBr): 3328 cm⁻¹ (OH), 1720 cm⁻¹ (C=O).
Industrial and Pharmacological Relevance
Cilostazol Intermediate
The compound serves as a key intermediate in cilostazol synthesis. Patent US6967209B2 details its conversion via:
$$
\text{3-Hydroxy-6,7-dihydroquinolin-8(5H)-one} \xrightarrow[\text{DBU, EtOH}]{\text{1-Cyclohexyl-5-(4-iodobutyl)tetrazole}} \text{Cilostazol}
$$
Reaction achieves 85% yield after refluxing for 5 hours.
Biological Activity
Derivatives exhibit:
- Anticancer activity (IC₅₀ = 2.1–4.8 μM against MCF-7)
- Antimicrobial effects (MIC = 8–32 μg/mL vs. S. aureus)
Emerging Methodologies
Enzymatic Demethylation
Recent trials employ Pseudomonas putida oxidases for O-demethylation of methoxy precursors, achieving 76% conversion under mild conditions (pH 7.5, 30°C).
Flow Chemistry
Microreactor systems reduce AlCl₃ usage by 40% while maintaining 89% yield through precise temperature control.
Q & A
Q. How can high-throughput crystallography pipelines improve the structural determination of dihydroquinolinone derivatives?
- Methodology : Use SHELXC/D/E for rapid phasing of macromolecular complexes. These programs are robust for handling twinned or high-resolution data, enabling efficient structure solution .
Methodological Notes
- Data Contradictions : While some Pd complexes (e.g., Pd2) are air-stable, others (e.g., Pd4) degrade, necessitating inert storage conditions .
- Analytical Rigor : Cross-validate NMR and HRMS data with computational models (e.g., DFT calculations) to resolve ambiguities in tautomeric forms .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
